4'-Methoxy[1,1'-biphenyl]-4-sulfonic acid

• CAS RN: 256439-82-4
• Molecular Formula: C13H12O4S
• Molecular Weight: 264.30 g/mol
• IUPAC Name: 4-(4-methoxyphenyl)benzenesulfonic acid
• InChI: InChI=1S/C13H12O4S/c1-17-12-6-2-10(3-7-12)11-4-8-13(9-5-11)18(14,15)16/h2-9H,1H3,(H,14,15,16)
• InChI Key: KCXODDRZCSEVNJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=C(C=C2)S(=O)(=O)O

Description

4'-Methoxy[1,1'-biphenyl]-4-sulfonic acid is a useful research compound. Its molecular formula is C13H12O4S and its molecular weight is 264.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-methoxyphenylboronic acid (35 g, 0.23 mol), sodium-4-bromobenzene-sulfonate (50 g, 0.19 mol) and Na2CO3 (200 g) were taken in toluene (1000 ml) and water (500 ml). To this was added Pd(PPh3)4 (11 g, 0.011 mol) and the reaction mixture was refluxed for 12 h under N2 atmosphere. The reaction mixture was cooled, filtered off the solid residue, washed with toluene and acidified with 6N HCl. The solid precipitate was filtered and dried to give 4′-methoxy[1,1′-biphenyl]-4-sulfonic acid (45 g, 88%).